Cas no 1788846-74-1 (N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• CAS No: 1788846-74-1
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 5367716
• Update Time: 2025-05-23

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide

• Inchi： 1S/C17H20N2O5/c1-10-13(11(2)24-19-10)7-16(20)18-8-17(3,21)12-4-5-14-15(6-12)23-9-22-14/h4-6,21H,7-9H2,1-3H3,(H,18,20)
• InChI Key： BFNVMPUKBGJWMT-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)(O)C)(=O)CC1=C(C)ON=C1C

Additional information on N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide

Comprehensive Overview of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS No. 1788846-74-1)

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS No. 1788846-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This structurally complex molecule combines a benzodioxole moiety with a dimethyloxazole acetamide group, creating unique chemical properties that make it valuable for various applications. The compound's molecular weight and structural complexity contribute to its potential as a bioactive molecule, particularly in drug discovery programs targeting neurological and inflammatory conditions.

The growing interest in N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide reflects current trends in pharmaceutical research, where scientists are increasingly focusing on multi-target drug design and hybrid molecules. Recent searches in scientific databases show rising queries about "benzodioxole derivatives in drug discovery" and "oxazole-containing bioactive compounds," indicating this compound's relevance to contemporary research interests. Its CAS number 1788846-74-1 serves as a unique identifier that helps researchers track its properties and applications across scientific literature.

From a chemical perspective, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide exhibits several interesting features. The benzodioxole component is known for its metabolic stability and ability to interact with various biological targets, while the 3,5-dimethyl-1,2-oxazole ring contributes to the molecule's overall polarity and hydrogen bonding capacity. The hydroxypropyl linker between these moieties provides flexibility that may be crucial for receptor binding. These structural characteristics make CAS No. 1788846-74-1 particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry.

Recent studies have explored the potential of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide in various therapeutic areas. The compound's pharmacological profile suggests possible applications in neurological disorders, given the benzodioxole group's historical association with central nervous system activity. Additionally, the presence of the oxazole ring, a common feature in anti-inflammatory agents, hints at potential immunomodulatory properties. These dual characteristics align with current pharmaceutical trends toward multi-functional drugs that can address complex disease pathways.

The synthesis of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS No. 1788846-74-1) typically involves multi-step organic reactions that carefully construct its complex architecture. Researchers have developed various synthetic routes to access this compound, with particular attention to the formation of the acetamide linkage and the introduction of the hydroxypropyl spacer. These synthetic methodologies are frequently searched topics in chemical databases, reflecting the compound's importance as a building block for more complex molecular architectures.

In analytical chemistry, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide presents specific challenges and opportunities. The compound's chromatographic behavior and spectroscopic properties have been characterized using techniques such as HPLC, NMR, and mass spectrometry. These analytical data are crucial for quality control in research settings and have become increasingly important as the compound gains attention in scientific literature. The unique identifier 1788846-74-1 helps researchers quickly locate these analytical references across different databases.

The commercial availability of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide has expanded in recent years, driven by growing research interest. Suppliers typically offer this compound with detailed specifications including purity levels, solubility data, and storage recommendations. Market analysis shows increasing demand for such specialized compounds, particularly from academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The CAS number 1788846-74-1 serves as a critical reference point in these commercial transactions.

From a regulatory perspective, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify the latest regulatory status before procurement or use, particularly regarding safety protocols and handling procedures. The compound's material safety data sheet (MSDS) provides essential information about its proper storage, handling, and disposal, which are frequent search topics among laboratory personnel working with this material.

Future research directions for N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS No. 1788846-74-1) may include more detailed biological evaluation, structure-optimization studies, and investigation of its potential as a pharmacophore in drug design. The compound's unique combination of structural features makes it a promising candidate for further development, particularly in areas requiring multi-target engagement. These research avenues align with current scientific priorities in pharmaceutical development and medicinal chemistry.

In conclusion, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide represents an interesting case study in contemporary medicinal chemistry. Its distinctive structure, identified by CAS number 1788846-74-1, combines pharmacologically relevant moieties that offer multiple opportunities for therapeutic intervention. As research continues to explore the potential of such hybrid molecules, this compound will likely remain an important subject of study in drug discovery and development programs worldwide.